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Compound of Interest

Compound Name: Oxazole-4-carboximidamide

Cat. No.: B15246517

Introduction

This technical guide provides a comprehensive overview of Oxazole-4-carboximidamide, a
niche heterocyclic organic compound. Due to the limited availability of public data for Oxazole-
4-carboximidamide, this guide will focus on the closely related and well-documented
analogue, Oxazole-4-carboxamide. The structural difference lies in the functional group at the
4-position of the oxazole ring: an imidamide (-C(=NH)NH2) versus a carboxamide (-
C(=0O)NH2). This document will detail the chemical properties, synthesis, and potential
biological significance of Oxazole-4-carboxamide, providing valuable insights for researchers,
scientists, and professionals in drug development.

Chemical Identification and Properties

A summary of the key chemical identifiers and physicochemical properties for Oxazole-4-

carboxamide is presented below.
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Property Value Reference
CAS Number 23012-15-9 [1][2][3]
Molecular Formula C4HaN20:2 [1][2]13]
Molecular Weight 112.09 g/mol [2]
Appearance White to off-white solid [2]

Boiling Point (Predicted) 339.1+15.0°C [2]

Density (Predicted) 1.331 g/cm3 [2]

pKa (Predicted) 14.68 + 0.50 [2]

Storage Conditions Sealed in a dry place at room 2]

temperature

Experimental Protocols
Synthesis of Oxazole-4-carboxamide

While specific, detailed experimental protocols for the synthesis of Oxazole-4-carboxamide are
not readily available in the public domain, a general synthetic approach can be inferred from
established methods for the synthesis of oxazole derivatives. A common route involves the
reaction of an activated carboxylic acid derivative with an appropriate amine source.

Generalized Synthetic Workflow:

The synthesis of Oxazole-4-carboxamide can be conceptualized in the following workflow,
starting from the corresponding carboxylic acid.
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Generalized Synthesis of Oxazole-4-carboxamide

Oxazole-4-carboxylic acid

tep 1

Activation of Carboxylic Acid
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l

Oxazole-4-carbonyl chloride
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tep 2

Amination
(Reaction with ammonia or an ammonia equivalent)

Oxazole-4-carboxamide
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Caption: A conceptual workflow for the synthesis of Oxazole-4-carboxamide from Oxazole-4-
carboxylic acid.

Biological Significance and Signaling Pathways

The oxazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous
compounds with a wide range of biological activities.[4][5][6] While specific data on the
biological effects of Oxazole-4-carboxamide is limited, the broader class of oxazole derivatives
has been implicated in various therapeutic areas, including as anti-inflammatory, antimicrobial,
and anticancer agents.[4][5][6][7]

Potential Role in Cellular Signaling:
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Many biologically active oxazole-containing molecules function by inhibiting key enzymes in
cellular signaling pathways, such as kinases. The following diagram illustrates a generalized
signaling pathway where an oxazole-containing inhibitor might act.
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Caption: A diagram showing a representative kinase signaling pathway and a potential point of
inhibition by an oxazole-based compound.
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This guide provides a foundational understanding of Oxazole-4-carboxamide based on
available data and the known properties of the broader class of oxazole derivatives. Further
experimental investigation is necessary to fully elucidate the specific properties and biological
activities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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